![molecular formula C11H8D6ClN5 B1191622 Cycloguanil D6](/img/no-structure.png)
Cycloguanil D6
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Cycloguanil D6 is the deuterium labeled Cycloguanil, which is a dihydrofolate reductase inhibitor.
Scientific Research Applications
1. Inhibitor for Trypanosoma brucei Pteridine-Reductase-1
Cycloguanil has been identified as an inhibitor of Trypanosoma brucei PTR1, a key enzyme in trypanosomatid parasites. Derivatives of cycloguanil showed promising results in inhibiting this enzyme, suggesting a new strategy for treating human African trypanosomiasis (Landi et al., 2019).
2. Targeting Cancer Cells
Cycloguanil and its analogues have been found to target dihydrofolate reductase (DHFR) in cancer cells. These compounds are potent inhibitors of human DHFR and show anti-cancer activity, making them potential candidates for cancer therapy (Brown et al., 2023).
3. Antimalarial Activity
Cycloguanil derivatives have been synthesized to act as inhibitors of multiple mutants of Plasmodium falciparum dihydrofolate reductase. These compounds have low nanomolar level inhibition constants and exhibit antimalarial activities against resistant P. falciparum parasites (Kamchonwongpaisan et al., 2004).
4. Targeting Hepatocellular Concentrations in Malaria Treatment
Cycloguanil's active metabolite impacts malaria schizonts in erythrocytes and hepatocytes. OCT1-mediated uptake is a crucial step in the bioactivation of its prodrug, proguanil. This study highlights the role of OCT1 polymorphisms in affecting the efficacy of proguanil against hepatic malaria schizonts (Matthaei et al., 2018).
5. Comparative Studies for Cycloguanil Analogs as PfDHFR-TS Inhibitors
A study investigated cycloguanil analogs for their inhibitory activity against the Plasmodium falciparum DHFR-TS. It explored the relationship between various physicochemical properties of these analogs and their binding affinity, providing insights into structure-activity relationships (Prasanna et al., 2009).
Properties
Molecular Formula |
C11H8D6ClN5 |
---|---|
Molecular Weight |
257.75 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.